Cas no 1803672-15-2 (6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803672-15-2
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852497
• Update Time: 2025-06-11

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H6ClF2N3/c9-4-3-6(13)14-5(1-2-12)7(4)8(10)11/h3,8H,1H2,(H2,13,14)
• InChI Key： OZUAEZPJKZZLLH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1803672-15-2)

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile, with the CAS number 1803672-15-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chloro substituent, a difluoromethyl moiety, and a cyano group attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The development of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile has been driven by the need for new molecules with improved pharmacological profiles. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics. The compound's structure offers several advantages, such as enhanced solubility, metabolic stability, and target selectivity, which are crucial for drug discovery and development.

In the context of medicinal chemistry, the presence of the difluoromethyl group in 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile is particularly noteworthy. Fluorinated compounds often exhibit improved pharmacokinetic properties and enhanced biological activity compared to their non-fluorinated counterparts. This is due to the unique electronic and steric effects of fluorine atoms, which can modulate the interactions between the molecule and its biological targets.

The amino group in 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile plays a critical role in its biological activity. Amines are common functional groups in bioactive molecules and can participate in hydrogen bonding, electrostatic interactions, and other non-covalent interactions with biological targets. These interactions are essential for the compound's ability to bind to and modulate the activity of specific proteins or receptors.

The chloro substituent in the compound's structure also contributes to its unique properties. Chlorine atoms can influence the lipophilicity and electronic distribution of a molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties. In addition, chlorinated compounds often exhibit increased stability against metabolic degradation, which can enhance their therapeutic potential.

The presence of the cyano group in 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile adds another layer of complexity to its chemical profile. Cyano groups are known for their ability to form strong hydrogen bonds and participate in π-stacking interactions with aromatic rings. These interactions can enhance the compound's binding affinity to specific protein targets, making it a valuable scaffold for drug design.

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile has been evaluated in various preclinical studies to assess its biological activity and potential therapeutic applications. One notable area of research is its activity against cancer cells. Studies have shown that this compound exhibits potent antiproliferative effects on several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond cancer research, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an antiviral agent against various viral infections. Preliminary studies suggest that the compound may interfere with viral replication by targeting specific viral enzymes or host cell factors required for viral entry or assembly.

In addition to its direct biological activities, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic properties. The modular nature of its structure allows for facile modification through chemical synthesis techniques, enabling researchers to explore a wide range of analogs with optimized pharmacological profiles.

The synthetic route for preparing 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile has been well-documented in the literature. The process typically involves several steps, including the formation of a pyridine ring through a multicomponent reaction followed by selective functionalization of the ring to introduce the desired substituents. The use of modern synthetic methods and catalysts has significantly improved the efficiency and yield of these reactions, making it feasible to produce large quantities of this compound for further research and development.

To ensure the safety and efficacy of compounds like 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile, rigorous preclinical testing is essential. This includes assessments of toxicity, pharmacokinetics, and biodistribution using both in vitro and in vivo models. Recent studies have demonstrated that this compound exhibits favorable safety profiles at therapeutic concentrations, with minimal cytotoxicity towards normal cells.

In conclusion, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1803672-15-2) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation as a potential therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs across various disease areas.